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Compound of Interest

Compound Name: Tralkoxydim

Cat. No.: B8805380

Technical Support Center: Tralkoxydim
Application

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) to assist researchers, scientists, and drug development professionals in
minimizing spray drift and off-target effects of Tralkoxydim.

Troubleshooting Guide

Encountering issues with your Tralkoxydim application? This guide will help you identify and
resolve common problems.

Problem: Observed damage to non-target plants or adjacent crops after Tralkoxydim
application.

Step 1: Identify the Symptoms

» Symptom: Yellowing of leaf margins or tips, or yellowing between the leaf veins (interveinal
chlorosis) on broadleaf plants.[1] Older and larger leaves are typically affected first.[1]

« Symptom: Stunted growth or yellowing in the treated crop, especially if the crop was
stressed or had fewer than two true leaves at the time of application.[2][3]
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o Symptom: Rapid browning and death of plants, with initial symptoms like a water-soaked
appearance appearing within hours.[4]

Step 2: Investigate Potential Causes

Spray Drift: The physical movement of spray droplets away from the target area at the time
of application.[5][6] This is a primary cause of off-target damage.

« Vapor Drift: The movement of the herbicide as a gas or vapor after the application has
occurred.[5][6][7] This is more likely to happen in hot and dry conditions.[7][8]

» Contaminated Equipment: Residue from a previous herbicide application in the sprayer tank
can cause unintended injury.

 Incorrect Application: Overlapping spray swaths can lead to double-dosing and crop injury.[2]

[3]
Step 3: Immediate Corrective Actions

o Document Everything: Record the date, time, weather conditions (wind speed and direction,
temperature, humidity), application parameters (nozzle type, pressure, boom height), and
take photos of the affected plants.

e Consult the Product Label: Always refer to the tralkoxydim product label for specific
instructions and precautions.[9][10]

Step 4: Future Preventative Measures

o Optimize Application Timing: Apply herbicides when weeds are young and actively growing
for maximum efficacy.[9][11]

o Adhere to Weather Guidelines: Avoid spraying in high winds (generally above 10 mph), high
temperatures, and low humidity.[8][12][13][14] Be aware of temperature inversions, where
cool air is trapped near the ground, which can lead to long-distance drift.[4][3]

o Select Appropriate Nozzles: Use low-drift nozzles, such as air-induction or turbo teejet
nozzles, which produce coarser droplets that are less prone to drift.[10][15][16][17]
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e Manage Spray Pressure: Lowering the spray pressure can increase droplet size and reduce
drift.[5][17][18]

e Adjust Boom Height: Keep the boom as low as possible while maintaining uniform coverage
to minimize the effect of wind.[14][15][17]

 Utilize Drift-Reducing Adjuvants: Tank-mix adjuvants designed to increase droplet size and
reduce the number of driftable fines can be effective.[19][20][21]

o Establish Buffer Zones: Maintain a safe distance between the application area and sensitive
non-target areas.[12][14]

Frequently Asked Questions (FAQs)

Application and Efficacy

e Q1: What is the mode of action for Tralkoxydim? Tralkoxydim is a selective, systemic
herbicide belonging to the cyclohexanedione group (Group A).[2][3] It works by inhibiting the
acetyl-CoA carboxylase (ACCase) enzyme, which is essential for fatty acid synthesis in
susceptible grasses.[22][23] This disruption in lipid production leads to the death of the
targeted grass weeds.[22]

e Q2: What is the optimal timing for Tralkoxydim application? For best results, apply
Tralkoxydim to actively growing weeds, typically within the first 4-6 weeks after sowing
when the majority of crop plants have at least 2-3 leaves.[2] Application to weeds that are too
mature may result in reduced control.[9]

Spray Drift and Off-Target Effects

e Q3: What are the key factors that influence Tralkoxydim spray drift? The primary factors
include droplet size, wind speed and direction, temperature, humidity, and application
equipment setup (nozzle type, pressure, and boom height).[12][24][25]

e Q4: How can | select the right nozzle to minimize drift? Choose low-drift nozzles that
produce a coarser droplet spectrum.[8][15] Air-induction (Al) nozzles are highly effective at
reducing driftable fines.[16] Refer to the nozzle manufacturer's charts to select a nozzle and

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://nsfa-fane.ca/efp-program/
https://www.farmprogress.com/crop-protection/8-ways-to-reduce-pesticide-drift
https://blog-crop-news.extension.umn.edu/2017/06/suspect-pesticide-drift-what-to-do-and_21.html
https://www.proag.com/news/10-ways-to-reduce-spray-drift/
https://nsfa-fane.ca/wp-content/uploads/2025/06/CHOOSINGDFNOZZLES.pdf
https://www.farmprogress.com/crop-protection/8-ways-to-reduce-pesticide-drift
https://www.fbn.com/community/blog/minimize-spray-drift
https://www.chsagronomy.com/crop-protection/adjuvants
https://www.nutrienagsolutions.ca/expert-insights/choosing-right-adjuvant-your-farm
https://cropaia.com/blog/herbicides-best-practices/
https://www.proag.com/news/10-ways-to-reduce-spray-drift/
https://www.benchchem.com/product/b8805380?utm_src=pdf-body
https://www.benchchem.com/product/b8805380?utm_src=pdf-body
https://4farmers.com.au/wp-content/uploads/2018/06/2_tralkoxydim-400-wdg_57855-Tralkoxydim-400-WG-leaflet-210x297.pdf
http://www.apparentag.com.au/documents/brochures/65110_APPARENT_TRALKOXYDIM_400_WG_HERBICIDE_Booklet_1.pdf
https://www.youtube.com/watch?v=9JlBuVe_1TI
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/646.htm
https://www.youtube.com/watch?v=9JlBuVe_1TI
https://www.benchchem.com/product/b8805380?utm_src=pdf-body
https://www.benchchem.com/product/b8805380?utm_src=pdf-body
https://4farmers.com.au/wp-content/uploads/2018/06/2_tralkoxydim-400-wdg_57855-Tralkoxydim-400-WG-leaflet-210x297.pdf
https://www.corteva.com/us/products-and-solutions/turf-and-ornamental/lawn-and-landscape/lawn-and-landscape-library/spring-herbicide-applications.html
https://www.benchchem.com/product/b8805380?utm_src=pdf-body
https://cropaia.com/blog/herbicides-best-practices/
https://extension.sdstate.edu/how-stop-drift
https://dr.lib.iastate.edu/bitstreams/e75c6cd6-4393-4e9e-86f3-35c224840c75/download
https://extension.umn.edu/herbicides/too-windy-to-spray
https://nsfa-fane.ca/wp-content/uploads/2025/06/CHOOSINGDFNOZZLES.pdf
https://www.lsuagcenter.com/~/media/system/d/9/c/6/d9c65025862a52032feaf01c7f510f5a/pub1565-2024_lasuggestedchemicalweedmanagementguide_24_nozzle_types_and_drift_reductionpdf.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8805380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

pressure combination that produces the desired droplet size classification (e.g., medium,
coarse).[5]

e Q5: What weather conditions are ideal for minimizing Tralkoxydim drift? Ideal conditions for
spraying are cool and humid with a light, consistent wind (typically 3-7 mph) blowing away
from sensitive areas.[8][18][26] Avoid spraying in hot, dry conditions, as this can increase
evaporation and the potential for drift.[13][27] Also, avoid spraying during temperature
inversions, which often occur in the early morning or evening under calm conditions.[4][8]

e Q6: Can adjuvants help reduce Tralkoxydim spray drift? Yes, certain adjuvants, known as
drift control agents, can increase the viscosity of the spray solution, leading to larger, heavier
droplets that are less likely to drift.[19][20][21] Always check for compatibility with
Tralkoxydim and follow the label instructions.

e Q7: What are the typical symptoms of Tralkoxydim off-target injury in sensitive broadleaf
crops? Symptoms in non-target broadleaf plants often include yellowing of the leaf margins
or tips and interveinal chlorosis (yellowing between the veins).[1]

Data on Drift Reduction Strategies

The following tables summarize quantitative data on the effectiveness of various drift reduction
technologies.

Table 1: Effect of Nozzle Type on the Percentage of Driftable Fines (<150 pm)
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Nozzle Type Percentage of Driftable Fines
Air Induction (A.l.) Turbo TeeJet <1-2%

A.l. Flat Fan 2-5%

Turbo TeeJet 5-10%

80-degree Flat Fan 10-15%

DG Drift Guard Flat Fan 15-20%

Turbo Tee Twin 20-25%

XR Flat Fan > 25%

Cone Jet > 30%

Data adapted from LSU AgCenter research.[16]

Table 2: Influence of Spray Pressure on Droplet Size and Drift Potential

. Droplet Size . .

Nozzle Type Pressure (psi) . Drift Potential
Classification

Standard Flat Fan 15 Coarse Low
Standard Flat Fan 40 Medium Medium
Standard Flat Fan 60 Fine High
Turbo TeeJet 15 Very Coarse Very Low
Turbo TeelJet 90 Medium Medium

General principles derived from multiple sources.[5][18][28]

Experimental Protocols

Protocol 1: Wind Tunnel Analysis of Spray Droplet Size Distribution
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This protocol outlines a laboratory-based method for evaluating the droplet size spectrum of a
spray solution, which is a key indicator of drift potential.

Objective: To quantify the droplet size distribution of a Tralkoxydim spray solution with and
without a drift-reducing adjuvant using a wind tunnel and laser diffraction instrument.

Materials:

e Low-speed wind tunnel

o Laser diffraction instrument (e.g., Malvern Spraytec)

e Spray nozzle to be tested

e Pressurized spray system

o Tralkoxydim solution (prepared according to label recommendations)
e Drift-reducing adjuvant

e Deionized water

Methodology:

e System Setup: a. Install the selected spray nozzle in the wind tunnel, ensuring it is centered
in the airflow. b. Position the laser diffraction instrument to measure the spray plume at a set
distance from the nozzle. c. Calibrate the laser diffraction instrument according to the
manufacturer's instructions.

o Prepare Spray Solutions: a. Prepare a tank mix of Tralkoxydim in deionized water at the
desired concentration. b. Prepare a second tank mix with Tralkoxydim and the drift-reducing
adjuvant at the recommended rates.

o Data Acquisition: a. Set the wind tunnel to a constant air speed that simulates typical field
conditions (e.g., 10 mph). b. Pressurize the spray system to the desired operating pressure.
c. Initiate spraying of the Tralkoxydim-only solution and begin data acquisition with the laser
diffraction instrument. d. Record data for a minimum of 60 seconds to ensure a stable
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reading. e. Repeat the measurement at least three times. f. Thoroughly clean the spray
system. g. Repeat steps 3c-3e with the Tralkoxydim and adjuvant solution.

o Data Analysis: a. Analyze the laser diffraction data to determine the Volume Median
Diameter (VMD or Dv50), the percentage of the spray volume comprised of droplets smaller
than 150 um (a common threshold for driftable fines), and other relevant droplet size
parameters. b. Statistically compare the droplet size distributions of the two spray solutions.

This method is based on standardized procedures for laboratory measurement of spray drift.
[29]

Visualizations
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Caption: Mode of action of Tralkoxydim in susceptible grass weeds.
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Caption: Decision workflow for minimizing spray drift.
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Caption: Key factors influencing herbicide spray drift.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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